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Compound of Interest

Compound Name: 4,4-Dimethyl-1-pentene

Cat. No.: B7779939

Application Notes for Poly(4-methyl-1-pentene)
(PMP)
Introduction

Poly(4-methyl-1-pentene) (PMP) is a unique, semi-crystalline polyolefin characterized by an
exceptional combination of properties, including high transparency, excellent heat resistance,
good chemical resistance, and remarkable gas permeability.[3][5][6] Its very low density also
makes it one of the lightest commercially available thermoplastics.[7][8] These attributes make
PMP a preferred material for a variety of demanding applications in the medical,
pharmaceutical, electronics, and food industries.[9][10][11]

Key Industrial Applications
Medical and Laboratory Equipment

Due to its high melting point (around 235 °C), excellent transparency, and good chemical
resistance, PMP is frequently used in the manufacturing of autoclavable medical and laboratory
equipment.[4][10] This includes items such as syringes, blood collection and transfusion
equipment, and laboratory ware that require repeated sterilization.[10][11] Its resistance to
various chemicals allows for the safe handling of a wide range of reagents and biological
samples.[10]

Gas Separation and Permeable Packaging
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PMP exhibits significantly higher gas permeability compared to other polyolefins.[7][8] This
property is leveraged in applications such as gas separation membranes and breathable
packaging for fruits and vegetables, which require controlled gas exchange to maintain
freshness. A key application that has gained prominence is its use in hollow-fiber membranes
for extracorporeal membrane oxygenation (ECMO) devices, where its high gas permeability
and biocompatibility are critical.[3][5]

Microwave and Food Applications

PMP's transparency to microwaves, high heat resistance, and compliance with food contact
regulations make it an ideal material for microwave cookware, food containers, and release
films for baking.[4][7][10][11] Its low dielectric constant contributes to its excellent performance
in microwave applications.[3][4]

Electronics and Electrical Components

As an excellent electrical insulator with a low dielectric constant, PMP is utilized in various
electrical and electronic applications.[3][4][9] These include components for printed circuit
boards, lightweight structural parts, and as a material for LED molds.[4][7]

Quantitative Data Presentation

The following tables summarize key quantitative properties of poly(4-methyl-1-pentene).

Table 1: General and Thermal Properties

Property Value Test Standard
Density 0.835 g/mL at 25 °C

Melting Point 235 °C

Vicat Softening Point 178 °C ASTM D 1525

Data sourced from

Table 2: Mechanical and Optical Properties
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Property Value Test Standard
Izod Impact Strength 3 kg-cm/cm2 ASTM D 256
Rockwell Hardness 80 (R Scale) ASTM D 758
Refractive Index n20/D 1.463

Data sourced from

Table 3: Electrical Properties
Property Value Test Standard
Dielectric Constant 2.12 (at 100 MHz) ASTM D 150

Data sourced from

Experimental Protocols
Protocol 1: Determination of Gas Permeability

This protocol outlines a general method for determining the gas permeability of PMP films,

based on differential permeability techniques.

Objective: To measure the permeability coefficients of various gases (e.g., N2, Oz, CO2)

through a PMP film.

Materials and Equipment:

PMP film of known thickness

Gas permeability testing cell

Pressure/vacuum manifold

Differential pressure transducer

Test gases (N2, Oz, etc.) with pressure regulators
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o Temperature-controlled chamber
e Timer
Methodology:

o Cut a sample of the PMP film and mount it securely in the gas permeability testing cell,
ensuring a gas-tight seal.

o Place the cell within the temperature-controlled chamber and allow it to equilibrate to the
desired test temperature (e.g., 40 °C).

o Evacuate the downstream side of the cell to create a vacuum (0 atm).
« Introduce the test gas to the upstream side of the cell at a specified pressure (e.g., 6 atm).
* Monitor the pressure on the downstream side using the differential pressure transducer.

e Once a steady-state flux of gas is achieved, measure the time it takes for the pressure on
the downstream side to increase by a defined amount (e.g., 0.50 mm Hg) within a known
volume.[12]

» Calculate the gas permeability coefficient using the appropriate form of Fick's law, taking into
account the pressure difference, film thickness, and the rate of pressure increase.

Visualizations
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Caption: Workflow for Gas Permeability Testing of PMP Films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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